Cas no 1782445-19-5 (5-nitrothieno2,3-bpyridine-2-carboxylic acid)

• Product Name: 5-nitrothieno2,3-bpyridine-2-carboxylic acid
• CAS No: 1782445-19-5
• MF: C₈H₄N₂O₄S
• MW: 224.193360328674
• MDL: MFCD28647409
• CID: 5191632
• PubChem ID: 84070257
• Update Time: 2025-06-10

5-nitrothieno2,3-bpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine-2-carboxylic acid, 5-nitro-
• 5-nitrothieno2,3-bpyridine-2-carboxylic acid

• MDL： MFCD28647409
• Inchi： 1S/C8H4N2O4S/c11-8(12)6-2-4-1-5(10(13)14)3-9-7(4)15-6/h1-3H,(H,11,12)
• InChI Key： NRYMIMWWWBRFJW-UHFFFAOYSA-N
• SMILES： C12SC(C(O)=O)=CC1=CC([N+]([O-])=O)=CN=2

Additional information on 5-nitrothieno2,3-bpyridine-2-carboxylic acid

Comprehensive Overview of 5-Nitrothieno[2,3-b]pyridine-2-carboxylic Acid (CAS No. 1782445-19-5): Properties, Applications, and Research Insights

5-Nitrothieno[2,3-b]pyridine-2-carboxylic acid (CAS No. 1782445-19-5) is a heterocyclic compound garnering significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrothienopyridine derivative combines a thienopyridine core with a nitro group and carboxylic acid functionality, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes like kinases or proteases, which aligns with current trends in precision medicine and small-molecule therapeutics.

The compound’s molecular structure (C₈H₄N₂O₄S) features a fused bicyclic system with a nitro-substituted thiophene ring, contributing to its electron-deficient properties. This characteristic is pivotal in medicinal chemistry, where such scaffolds are leveraged to design inhibitors for inflammatory or oncological targets. Recent publications highlight its utility in high-throughput screening libraries, addressing growing demand for fragment-based drug design (FBDD) approaches.

In the context of green chemistry, synthetic routes for 5-nitrothieno[2,3-b]pyridine-2-carboxylic acid are being optimized to reduce hazardous byproducts. This aligns with the pharmaceutical industry’s shift toward sustainable synthesis, a topic frequently searched in academic and industrial forums. Computational studies (in silico modeling) of this compound also attract interest, as researchers investigate its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) using AI-driven platforms like AlphaFold or Schrödinger Suite.

Beyond pharmaceuticals, this compound’s agrochemical applications are under exploration. Its nitroheterocyclic motif may serve as a precursor for herbicides or fungicides, resonating with global concerns about food security and crop protection. Patent analyses reveal its inclusion in novel formulations aiming to combat resistant plant pathogens—a hot topic in agricultural biotechnology.

Analytical characterization of CAS 1782445-19-5 typically involves HPLC-MS, NMR spectroscopy, and X-ray crystallography, techniques widely discussed in open-access journals. The compound’s stability under varying pH conditions is another focal point, particularly for formulators developing oral dosage forms or topical delivery systems.

With the rise of AI-assisted drug discovery, datasets containing 5-nitrothieno[2,3-b]pyridine-2-carboxylic acid are being curated for machine learning models. This intersects with frequent search queries about cheminformatics and virtual screening. Furthermore, its potential role in photodynamic therapy (PDT) is being probed, capitalizing on the nitro group’s photoreactivity—a niche yet emerging area in cancer research.

Regulatory perspectives on this compound emphasize compliance with REACH and ICH guidelines, critical for industrial-scale production. Suppliers often highlight its availability as a research-grade chemical with >95% purity, catering to academia and CROs (Contract Research Organizations).

In summary, 5-nitrothieno[2,3-b]pyridine-2-carboxylic acid (CAS 1782445-19-5) represents a multifaceted tool for modern chemistry. Its applications span from targeted therapy development to sustainable agriculture, reflecting broader scientific priorities. Ongoing research will likely uncover new dimensions of its utility, particularly in interdisciplinary fields merging computational biology with materials science.